Cas no 2639439-41-9 (Tert-butyl 4,5-diamino-2-fluorobenzoate)

• Product Name: Tert-butyl 4,5-diamino-2-fluorobenzoate
• CAS No: 2639439-41-9
• MF: C₁₁H₁₅FN₂O₂
• MW: 226.247406244278
• CID: 5641839
• PubChem ID: 165903396
• Update Time: 2025-07-31

Tert-butyl 4,5-diamino-2-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• EN300-27782346
• tert-butyl 4,5-diamino-2-fluorobenzoate
• 2639439-41-9
• Tert-butyl 4,5-diamino-2-fluorobenzoate

• Inchi： 1S/C11H15FN2O2/c1-11(2,3)16-10(15)6-4-8(13)9(14)5-7(6)12/h4-5H,13-14H2,1-3H3
• InChI Key： VLEWZYJJWVHUQF-UHFFFAOYSA-N
• SMILES： FC1=CC(=C(C=C1C(=O)OC(C)(C)C)N)N

Computed Properties

• Exact Mass: 226.11175589g/mol
• Monoisotopic Mass: 226.11175589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 78.3Ų